Phenazinium, 3-amino-7-(dimethylamino)-2-methyl-5-phenyl-, chloride
Overview
Description
Phenazinium, 3-amino-7-(dimethylamino)-2-methyl-5-phenyl-, chloride is an organic cation that is phenothiazin-5-ium substituted by amino and dimethylamino groups at positions 3 and 7 respectively . The chloride salt is the histological dye 'azure A’ .
Synthesis Analysis
The synthesis of this compound has been achieved via oxidative cyclization with potassium permanganate . The corresponding 2-substituted-3-amino-5-phenyl-7-N,N-dimethylamino phenazinium chlorides were obtained via various o-substituted toluidines reacted with 4-amino-N,N-dimethyamine and aniline .Molecular Structure Analysis
The molecular formula of this compound is C14H14N3S . The InChI is InChI=1S/C14H14N3S/c1-17(2)10-4-6-12-14(8-10)18-13-7-9(15)3-5-11(13)16-12/h3-8H,15H2,1-2H3/q+1 .Chemical Reactions Analysis
The compound has been synthesized in high yields via the oxidative cyclization with potassium permanganate . This route is a simple, economic, efficient and environmentally friendly .Physical And Chemical Properties Analysis
The average mass of this compound is 256.34600 and the monoisotopic mass is 256.09030 . More detailed physical and chemical properties are not available in the sources retrieved.Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of “Phenazinium, 3-amino-7-(dimethylamino)-2-methyl-5-phenyl-, chloride,” also known as “RHODULINE VIOLET”:
Histological Staining
RHODULINE VIOLET is widely used as a histological dye. Its ability to bind to various cellular components makes it valuable for staining tissues in microscopy. This application is crucial for identifying and differentiating cellular structures in biological research and medical diagnostics .
Cytotoxicity Markers
Phenazinium compounds, including RHODULINE VIOLET, are utilized as cytotoxicity markers in cell viability assays. These dyes can indicate cell health by accumulating in live cells, making them useful for screening potential drug candidates and assessing the toxicity of various compounds .
Redox Indicators
RHODULINE VIOLET serves as a redox indicator in various chemical reactions. Its ability to undergo reversible oxidation and reduction makes it useful in studying redox processes and monitoring the progress of chemical reactions in research and industrial applications .
Photodynamic Therapy
In medical research, RHODULINE VIOLET is explored for its potential in photodynamic therapy (PDT). This treatment involves using light-activated compounds to produce reactive oxygen species that can kill cancer cells. The dye’s photochemical properties make it a candidate for developing new PDT agents .
Fluorescent Probes
RHODULINE VIOLET is used as a fluorescent probe in various biochemical assays. Its fluorescence properties allow researchers to track and measure biological processes, such as enzyme activities and molecular interactions, providing valuable insights into cellular functions .
DNA and RNA Staining
The compound is also employed in nucleic acid staining. Its affinity for DNA and RNA enables researchers to visualize and quantify nucleic acids in electrophoresis gels and other molecular biology techniques. This application is essential for genetic research and diagnostics .
Environmental Monitoring
RHODULINE VIOLET is used in environmental science to detect and quantify pollutants. Its sensitivity to various chemical species makes it a valuable tool for monitoring environmental contaminants and assessing the effectiveness of pollution control measures .
Synthesis of Derivatives
In organic chemistry, RHODULINE VIOLET is a precursor for synthesizing various phenazinium derivatives. These derivatives have diverse applications, including as intermediates in the production of pharmaceuticals, dyes, and other industrial chemicals .
Mechanism of Action
Target of Action
Phenazinium, 3-amino-7-(dimethylamino)-2-methyl-5-phenyl-, chloride, also known as RHODULINE VIOLET, is an organic cation Similar compounds, such as phenothiazinium dyes, have been used as cytotoxicity markers in cisplatin-treated cells , suggesting that they may interact with cellular components involved in cell viability and death.
Mode of Action
It is known that phenothiazinium dyes can interact with dna, causing disruption, mutation, or inhibition of dna replication . A photodynamic action of these dyes, mediated by a free-radical mechanism, has also been described . This suggests that RHODULINE VIOLET may interact with its targets in a similar manner, leading to changes in cellular function or viability.
properties
IUPAC Name |
8-N,8-N,3-trimethyl-10-phenylphenazin-10-ium-2,8-diamine;chloride | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20N4.ClH/c1-14-11-19-21(13-17(14)22)25(15-7-5-4-6-8-15)20-12-16(24(2)3)9-10-18(20)23-19;/h4-13,22H,1-3H3;1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IGFPPYWLUIIXOJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=NC3=C(C=C(C=C3)N(C)C)[N+](=C2C=C1N)C4=CC=CC=C4.[Cl-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21ClN4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Phenazinium, 3-amino-7-(dimethylamino)-2-methyl-5-phenyl-, chloride | |
CAS RN |
16508-73-9 | |
Record name | Phenazinium, 3-amino-7-(dimethylamino)-2-methyl-5-phenyl-, chloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=16508-73-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Rhodulin violet | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0016508739 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Phenazinium, 3-amino-7-(dimethylamino)-2-methyl-5-phenyl-, chloride (1:1) | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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